Cas no 943-52-2 ((3,3,3-trifluoro-2-methylpropyl)benzene)

(3,3,3-Trifluoro-2-methylpropyl)benzene is a fluorinated aromatic compound characterized by its trifluoromethyl and methyl substituents on the propyl side chain. This structure imparts unique physicochemical properties, including enhanced lipophilicity and chemical stability, making it valuable in pharmaceutical and agrochemical applications. The presence of fluorine atoms contributes to improved metabolic resistance and binding affinity in bioactive molecules. Its well-defined molecular architecture allows for precise modifications in synthetic routes, serving as a versatile intermediate in organofluorine chemistry. The compound’s stability under various reaction conditions further supports its utility in multi-step synthesis. Handling requires standard precautions for fluorinated organics, ensuring compatibility with common solvents and reagents.

(3,3,3-trifluoro-2-methylpropyl)benzene structure

943-52-2 structure

Product Name:(3,3,3-trifluoro-2-methylpropyl)benzene

CAS No:943-52-2

MF:C₁₀H₁₁F₃

MW:188.189553499222

MDL:MFCD00266831

CID:752323

PubChem ID:13210098

Update Time:2025-06-07

(3,3,3-trifluoro-2-methylpropyl)benzene Chemical and Physical Properties

Names and Identifiers

- Benzene, (3,3,3-trifluoro-2-methylpropyl)-
- (3,3,3-trifluoro-2-methylpropyl)benzene
- AKOS033859210
- SCHEMBL9947015
- Z1416168820
- VTJLJNDWCNWLJS-UHFFFAOYSA-N
- EN300-252608
- 943-52-2
- DTXSID90528041
- MDL： MFCD00266831
- Inchi： 1S/C10H11F3/c1-8(10(11,12)13)7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3
- InChI Key： VTJLJNDWCNWLJS-UHFFFAOYSA-N
- SMILES： FC(C(C)CC1C=CC=CC=1)(F)F

Computed Properties

Exact Mass: 188.08128484g/mol
Monoisotopic Mass: 188.08128484g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 145
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 0Å²

(3,3,3-trifluoro-2-methylpropyl)benzene Pricemore >>

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Ambeed	A1081475-1g	(3,3,3-Trifluoro-2-methylpropyl)benzene	943-52-2	95%	1g	$541.0	2025-04-15
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Enamine	EN300-252608-0.1g	(3,3,3-trifluoro-2-methylpropyl)benzene	943-52-2	95%	0.1g	$257.0	2024-06-19
Enamine	EN300-252608-0.25g	(3,3,3-trifluoro-2-methylpropyl)benzene	943-52-2	95%	0.25g	$367.0	2024-06-19
Enamine	EN300-252608-0.5g	(3,3,3-trifluoro-2-methylpropyl)benzene	943-52-2	95%	0.5g	$579.0	2024-06-19
Enamine	EN300-252608-1.0g	(3,3,3-trifluoro-2-methylpropyl)benzene	943-52-2	95%	1.0g	$743.0	2024-06-19
Enamine	EN300-252608-2.5g	(3,3,3-trifluoro-2-methylpropyl)benzene	943-52-2	95%	2.5g	$1454.0	2024-06-19
Enamine	EN300-252608-5.0g	(3,3,3-trifluoro-2-methylpropyl)benzene	943-52-2	95%	5.0g	$2152.0	2024-06-19
Enamine	EN300-252608-10.0g	(3,3,3-trifluoro-2-methylpropyl)benzene	943-52-2	95%	10.0g	$3191.0	2024-06-19
Enamine	EN300-252608-1g	(3,3,3-trifluoro-2-methylpropyl)benzene	943-52-2	90%	1g	$743.0	2023-09-14